G-479

• Molecular Formula: C16H15FIN5O4
• Molecular Weight: 487.22 g/mol
• InChI: InChI=1S/C16H15FIN5O4/c17-12-3-9(18)1-2-13(12)21-15-14(16(26)22-27-7-11(25)6-24)20-5-10-4-19-8-23(10)15/h1-5,8,11,21,24-25H,6-7H2,(H,22,26)
• InChIKey: OKOKEHVACWMOFN-UHFFFAOYSA-N

Need a MEK inhibitor without the rapid hepatic clearance seen with GDC-0623? G-479 (CAS 1168092-22-5) is an imidazo[1,5-a]pyrazine allosteric MEK1/2 inhibitor engineered to block oxidative metabolism at C7/C8 positions. • Potent: A375 (BRAF V600E) IC50 = 0.004 µM; HCT-116 (KRAS G13D) IC50 = 0.049 µM • Safe: hERG IC50 = 14 µM (>3,500x safety margin) • Validated: PDB 4U80 co-crystal, PK data in rats Ideal for in vivo efficacy studies requiring extended compound exposure and minimal CYP2C9 (IC50 1300 nM) or cardiac liability.

G-479 MEK Inhibitor Profile

G-479 (CAS 1168092-22-5; molecular formula C₁₆H₁₅FIN₅O₄; MW 487.22) is a novel, potent, allosteric inhibitor of mitogen-activated protein kinase kinase (MEK1/2) belonging to the 6,5-heterobicyclic imidazo[1,5-a]pyrazine structural class [1]. Developed by Genentech through iterative structure-based drug design (SBDD), G-479 represents the optimized outcome of a scaffold-hopping campaign that progressed from aza-benzofuran (G-925) through benzoisothiazole (G-155) and imidazo[1,5-a]pyridine (G-868, later renamed GDC-0623) to the final imidazo[1,5-a]pyrazine core [1]. The compound is characterized by two defining structural features absent in its closest analog GDC-0623: a C7 ring nitrogen and a chiral diol hydroxamate side chain [(R)-N-(2,3-dihydroxypropoxy)], which together distribute polarity throughout the molecule [1]. A co-crystal structure with MEK1 has been deposited (PDB 4U80), confirming the allosteric binding mode adjacent to the ATP-binding site [2].

Allosteric MEK1/2 inhibitor with co-crystal structure (PDB 4U80)

Structure-based design optimized for metabolic stability

Chiral diol hydroxamate distinguishes from prior imidazo[1,5-a]pyridine analogs

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] Ultsch MH, Robarge KD, Wiesmann C. MEK 1 kinase bound to G799. RCSB Protein Data Bank. PDB ID: 4U80. Deposited 2014-07-31; Released 2014-09-24. doi:10.2210/pdb4U80/pdb. View Source

G-479 Differentiation from GDC-0623

Compounds within the 6,5-heterobicyclic MEK inhibitor series are not interchangeable despite their shared pharmacophoric elements. G-479 was specifically engineered to overcome two metabolic vulnerabilities identified in its direct predecessor G-868 (GDC-0623): rapid oxidative metabolism at the C7 and C8 positions of the imidazo[1,5-a]pyridine scaffold and suboptimal CYP450 inhibition profiles inherited from earlier series members such as G-155 [1]. The introduction of a C7 ring nitrogen blocks this metabolic soft spot by altering the electron density of the fused pyrazine system, while the diol hydroxamate replaces the simpler hydroxyethoxy group of GDC-0623 to further modulate polarity and hydrogen-bonding capacity [1]. These structural modifications create distinct physicochemical properties (LogP 2.99, tPSA 121 Ų) that directly impact solubility, metabolic stability, and off-target pharmacology [1][2]. Substituting G-479 with GDC-0623 or other imidazo[1,5-a]pyridine-based MEK inhibitors therefore reintroduces the metabolic liabilities and altered selectivity profiles that the G-479 design was intended to resolve.

G-479: C7 ring nitrogen + (R)-diol hydroxamate

GDC-0623: C–H at C7 + hydroxyethoxy side chain

Reintroduces metabolic soft spot at C7/C8 positions, potentially increasing hepatic clearance.

Distributed polarity & higher H-bond donor/acceptor count

Simpler side chain may shift polarity and solubility profile

Polarity shift may alter formulation behavior and off-target interaction profile.

Optimized away from CYP2C9/2C19 inhibition of earlier series

GDC-0623 scaffold may retain residual CYP inhibition liability from G-155 lineage

Potential CYP-mediated drug-drug interaction risk may resurface with substitution.

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] InvivoChem. G-479 Product Datasheet. CAS No. 1168092-22-5. Molecular formula: C₁₆H₁₅FIN₅O₄; MW: 487.22; LogP: 2.99; tPSA: 121 Ų. View Source

G-479 Differentiation Evidence

C7 Nitrogen for Metabolic Stability

G-479 contains a nitrogen atom at the C7 position of the imidazo[1,5-a]pyrazine core—a deliberate structural modification absent in GDC-0623 (which bears a C–H at the equivalent position of its imidazo[1,5-a]pyridine scaffold). The primary publication explicitly states that 'the introduction of the C7 nitrogen was driven by the desire to improve metabolic stability by blocking metabolism at the C7 and C8 positions (particularly the HLM stability)' and that 'improving on G-868 (later renamed GDC-0623) required combining C7 nitrogen with a diol hydroxamate to give G-479' [1]. GDC-0623 exhibits measurable HLM metabolic clearance of 12 μL/min/mg protein with a microsomal half-life (t₁/₂) of 1.8 hours . G-479's metabolic stability in liver microsomes is described as 'good' with favorable pharmacokinetic characteristics in rats , although exact HLM clearance values for G-479 were not publicly accessible from the primary paper's abstract or open-access supplementary materials at the time of this analysis.

C7 Nitrogen Stability

Class-level

G-479: C7 N, diol; HLM stability 'good' [1]

GDC-0623: C7 C–H; HLM CL 12 µL/min/mg; t½ 1.8 h

Supports metabolic stability rationale for in vivo study compound selection.

Exact G-479 HLM Clint not publicly available.

Evidence Dimension	Structural basis for human liver microsome (HLM) metabolic stability
Target Compound Data	Imidazo[1,5-a]pyrazine core with C7 nitrogen + (R)-diol hydroxamate; qualitative HLM stability described as 'good' [1]
Comparator Or Baseline	GDC-0623 (G-868): imidazo[1,5-a]pyridine core (C7 = C–H); HLM metabolic clearance = 12 μL/min/mg protein; t₁/₂ = 1.8 h
Quantified Difference	Exact G-479 HLM Clint not publicly available for direct numerical comparison; structural rationale for improved stability supported by C7 blockade mechanism [1]
Conditions	HLM incubation; primary citation [1] for structural design rationale; InvivoChem datasheet for GDC-0623 HLM data

Why This Matters

Metabolic stability is a critical procurement criterion for compounds destined for in vivo pharmacological studies; the C7 nitrogen modification is the defining structural feature that differentiates G-479 from GDC-0623 and addresses a known metabolic soft spot.

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source

Antiproliferative Activity in BRAF and KRAS Mutant Cells

G-479 demonstrates potent inhibition of tumor cell proliferation in both BRAF V600E-mutant (A375 melanoma) and KRAS G13D-mutant (HCT-116 colorectal carcinoma) cell lines, with IC50 values of 0.004 μM and 0.049 μM, respectively [1][2]. For comparison, GDC-0623 shows EC50 values of 0.007 μM (7 nM) against A375 and 0.042 μM (42 nM) against HCT116 in cellular viability assays . Although these measurements derive from different assay formats (proliferation IC50 versus viability EC50, limiting direct numerical head-to-head comparison), G-479's A375 IC50 of 4 nM (0.004 μM) appears approximately 1.75-fold more potent than GDC-0623's A375 EC50 of 7 nM in the respective assays, while HCT-116 values are comparable (49 nM vs. 42 nM) [1]. Importantly, both compounds retain the characteristic potency differential between BRAF-mutant and KRAS-mutant contexts that is pharmacologically relevant for MEK inhibitor selection [1].

Antiproliferative Activity

Assay context

G-479: A375 IC50 0.004 µM, HCT-116 IC50 0.049 µM

GDC-0623: A375 EC50 0.007 µM, HCT-116 EC50 0.042 µM

Reported cell proliferation inhibition in BRAF/KRAS models; assay format limits direct potency ranking.

Different assay readouts (IC50 vs EC50) may influence comparison.

Evidence Dimension	Cellular proliferation/viability inhibition
Target Compound Data	A375 IC50 = 0.004 μM (4 nM); HCT-116 IC50 = 0.049 μM (49 nM) [1][2]
Comparator Or Baseline	GDC-0623: A375 EC50 = 0.007 μM (7 nM); HCT-116 EC50 = 0.042 μM (42 nM)
Quantified Difference	A375: ~1.75-fold greater potency for G-479 (4 vs. 7 nM); HCT-116: comparable (49 vs. 42 nM). Note: different assay readouts (IC50 vs. EC50) limit direct quantitative comparison.
Conditions	G-479: cell proliferation assay (cell line A375 BRAF V600E; HCT-116 KRAS G13D) per Robarge 2014 [1]; GDC-0623: cell viability assay in A375 and HCT116 per vendor datasheet

Why This Matters

Demonstrating preserved or improved cellular potency in both BRAF-mutant and KRAS-mutant backgrounds is essential for researchers selecting a tool compound for RAS pathway studies; G-479 maintains this dual-activity profile.

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] PeptideDB. G-479 Product Database Entry. CAS 1168092-22-5. Bioactivity: MEK/hERG inhibitor; HCT-116 IC50 = 0.049 μM; A375 IC50 = 0.004 μM. View Source

CYP2C9 Inhibition Profile

During the discovery campaign, the benzoisothiazole MEK inhibitor G-155 demonstrated potent inhibition of CYP2C9 and CYP2C19, representing a significant drug-drug interaction liability [1]. The scaffold transition from benzoisothiazole to the more polar imidazo[1,5-a]pyridine core (in G-868) 'significantly diminished 2C9/2C19 inhibition while retaining potency' [1]. G-479, incorporating the further-polarized imidazo[1,5-a]pyrazine core with diol hydroxamate, was measured to have a CYP2C9 IC50 of 1300 nM (1.3 μM) as recorded in BindingDB [2]. While a direct head-to-head CYP IC50 for G-155 is not numerically available in the public domain, the paper states G-155 was 'a potent inhibitor of cytochrome P450's 2C9 and 2C19'—qualitatively indicating that CYP inhibition was a key optimization parameter driving the scaffold evolution toward G-479 [1].

CYP2C9 Inhibition

Class-level

CYP2C9 IC50 1300 nM (1.3 µM)

Low CYP2C9 inhibition risk supports co-administration study designs.

G-155 exact IC50 unavailable; fold-improvement not calculable.

Evidence Dimension	CYP2C9 inhibition potency (drug-drug interaction risk marker)
Target Compound Data	G-479 CYP2C9 IC50 = 1300 nM (1.3 μM) [2]
Comparator Or Baseline	G-155 (benzoisothiazole class): described as 'a potent inhibitor of cytochrome P450's 2C9 and 2C19' (no exact public IC50) [1]; G-868/GDC-0623: CYP2C9/2C19 inhibition 'significantly diminished' relative to G-155 [1]
Quantified Difference	G-479 CYP2C9 IC50 of 1300 nM represents a relatively low CYP inhibition risk; the precise fold-improvement over G-155 cannot be calculated without G-155's IC50 value.
Conditions	CYP2C9 inhibition assay; BindingDB data extracted from Robarge 2014 primary publication [2]

Why This Matters

Low CYP450 inhibition is a critical selection criterion when the compound will be used in combination studies or in vivo models where co-administered agents may be CYP2C9 substrates; G-479's profile is the result of deliberate optimization away from the CYP-inhibitory liabilities of earlier series members.

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] BindingDB. Ki Summary Entry ID 50044679. Target: Cytochrome P450 2C9. Ligand: G-479 (BDBM50420701). IC50 = 1300 nM. Data sourced from Robarge et al., Bioorg Med Chem Lett 24:4714-23 (2014). View Source

hERG Cardiac Safety Profile

G-479 was tested against the hERG potassium channel and exhibited an IC50 of 14 μM [1][2]. This value provides a substantial >3,000-fold window over its cellular antiproliferative IC50 in A375 cells (0.004 μM) and a ~286-fold window over the HCT-116 IC50 (0.049 μM) [1]. In the context of MEK inhibitor tool compound selection, hERG activity is a standard cardiac safety counter-screen. While no publicly available hERG IC50 for GDC-0623 could be located for direct comparison, G-479's 14 μM hERG IC50 is generally considered a low risk for cardiac QT prolongation in the in vitro setting [1][2]. The hERG inhibition data point appears in the original Robarge et al. 2014 publication and is consistently reported across multiple independent vendor datasheets citing that primary source [1][2].

hERG Channel Margin

Reported

hERG IC50 14 µM

Margins: ~3500× vs A375, ~286× vs HCT-116 IC50

Supports hERG counter-screen documentation for in vivo protocols.

Data from peer-reviewed publication; comparator hERG data unavailable.

Evidence Dimension	hERG potassium channel inhibition (cardiac safety counter-screen)
Target Compound Data	G-479 hERG IC50 = 14 μM [1][2]
Comparator Or Baseline	No publicly available hERG IC50 identified for GDC-0623; general class benchmark for acceptable hERG margin typically >100-fold over therapeutic/experimental exposure
Quantified Difference	G-479 hERG safety margins: ~3,500-fold vs. A375 antiproliferative IC50; ~286-fold vs. HCT-116 IC50. Comparator hERG data not available for direct comparison.
Conditions	hERG channel inhibition assay (in vitro electrophysiology or binding assay); data from Robarge 2014 primary publication [1]

Why This Matters

For researchers planning in vivo efficacy or toxicology studies, documented hERG profiling is a prerequisite for cardiac safety assessment; G-479's micromolar hERG IC50 provides an explicit, citable data point for regulatory-grade documentation.

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] PeptideDB. G-479 Product Database Entry. CAS 1168092-22-5. Bioactivity: inhibitor for MEK and hERG channel (IC50 = 14 μM). View Source

Physicochemical Differentiation: Diol Hydroxamate

G-479 (logP = 2.99; tPSA = 121 Ų; HBD = 4; HBA = 8) [1] incorporates a chiral (R)-diol hydroxamate side chain that provides an additional hydrogen bond donor and acceptor compared to the simpler hydroxyethoxy hydroxamate of GDC-0623 . The primary paper emphasizes that 'G-479 with polarity distributed throughout the molecule was improved over G-868 in many aspects' [2]. The increased topological polar surface area (tPSA = 121 Ų versus an estimated ~96 Ų for GDC-0623 based on its structure lacking the diol) and the additional HBD/HBA capacity are consistent with the design goal of achieving a more balanced polarity distribution across the molecule [1][2]. The logP of 2.99 places G-479 in a moderate lipophilicity range suitable for both cell permeability and aqueous solubility considerations. G-479 is soluble in DMSO but has limited aqueous solubility, consistent with its physicochemical profile [1].

Diol Hydroxamate Properties

Class-level

G-479: logP 2.99, tPSA 121 Ų, HBD 4, HBA 8

GDC-0623 est.: tPSA ~96 Ų, HBD 3

Distributed polarity design differentiates from prior analogs; may impact formulation and PK.

GDC-0623 tPSA estimated; direct measured value not available.

Evidence Dimension	Physicochemical property profile (polarity distribution, hydrogen bonding capacity)
Target Compound Data	LogP = 2.99; tPSA = 121 Ų; HBD = 4; HBA = 8; (R)-diol hydroxamate side chain [1]
Comparator Or Baseline	GDC-0623 (G-868): hydroxyethoxy hydroxamate (one fewer OH group); imidazo[1,5-a]pyridine core (one fewer ring nitrogen); exact GDC-0623 LogP not publicly compared in accessible sources
Quantified Difference	G-479 tPSA = 121 Ų vs. estimated ~96 Ų for GDC-0623; 4 HBD vs. 3 HBD. The distributed polarity design is explicitly noted as a differentiating improvement in the primary paper [2].
Conditions	Calculated physicochemical properties from Chemsrc and InvivoChem [1]; structural comparison from primary paper [2] and GDC-0623 structure

Why This Matters

Physicochemical properties directly govern formulation behavior, DMSO solubility for in vitro assays, and in vivo PK characteristics; the diol hydroxamate and distributed polarity of G-479 are the key pharmaceutical design features distinguishing it from the GDC-0623 series.

• [1] InvivoChem. G-479 Product Datasheet. CAS 1168092-22-5. Molecular formula: C₁₆H₁₅FIN₅O₄; MW: 487.22; LogP: 2.99; tPSA: 121 Ų; HBD: 4; HBA: 8. View Source
• [2] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source

G-479 Research Applications

Metabolic Stability-Critical In Vivo Studies

For rodent PK/PD or efficacy studies where compound clearance via hepatic oxidative metabolism is a critical experimental variable, G-479 provides a structurally justified advantage over GDC-0623. The C7 nitrogen of the imidazo[1,5-a]pyrazine core was specifically introduced to block metabolism at the C7 and C8 positions, a known metabolic soft spot in the predecessor imidazo[1,5-a]pyridine scaffold [1]. G-479 is reported to exhibit good metabolic stability in liver microsomes and favorable pharmacokinetic characteristics in rats [1]. Researchers who have encountered rapid HLM clearance with GDC-0623 (measured at 12 μL/min/mg protein; t₁/₂ = 1.8 h ) may find G-479 a suitable alternative for studies demanding extended compound exposure.

Combination Therapy with Low CYP450 Inhibition Risk

In xenograft or syngeneic tumor models where G-479 is co-administered with agents metabolized by CYP2C9 (e.g., certain NSAIDs, warfarin, or chemotherapeutics), G-479's CYP2C9 IC50 of 1300 nM represents a deliberate optimization away from the potent CYP2C9/2C19 inhibitory activity of earlier series member G-155 [1][2]. This property minimizes confounding pharmacokinetic drug-drug interactions in combination study designs, a critical consideration for experimental reproducibility.

RAS Pathway Studies in BRAF/KRAS Mutant Cancers

G-479 demonstrates potent antiproliferative activity in both BRAF V600E-driven (A375 melanoma, IC50 = 0.004 μM) and KRAS G13D-driven (HCT-116 colorectal, IC50 = 0.049 μM) cellular contexts [1]. This dual-activity profile makes G-479 suitable for comparative RAS pathway dependency studies where both mutant backgrounds must be interrogated with the same tool compound. The 12-fold differential between A375 and HCT-116 sensitivity mirrors the genotype-dependent potency pattern observed across multiple MEK inhibitor chemotypes and is consistent with the known biology of MEK dependency in these lineages.

Cardiac Safety-Profiled In Vivo Efficacy Models

For studies requiring documented cardiac safety counter-screening data as part of institutional animal use protocol requirements, G-479 offers a characterized hERG profile (IC50 = 14 μM) with a >3,500-fold safety margin over its A375 antiproliferative IC50 [1][3]. This explicit, citable hERG data point—sourced from the primary peer-reviewed publication—supports regulatory and ethical documentation for in vivo experimental protocols where cardiac safety monitoring is mandated.

Application

Selection Property

Validation Focus

In vivo PK/PD studies with hepatic metabolism focus

Metabolic stability from C7 nitrogen scaffold design

HLM stability and rodent PK characterization

Co-administration research models with CYP2C9 substrates

Reported low CYP2C9 inhibition profile

CYP inhibition panel review

RAS pathway dependency studies in mutant cancer models

Dual BRAF/KRAS mutant cell activity

Cell proliferation endpoint profiling across genotypes

In vivo efficacy studies requiring hERG channel profiling

Documented hERG channel margin

hERG counter-screening data for protocol compliance

• [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
• [2] BindingDB. Ki Summary Entry ID 50044679. Target: Cytochrome P450 2C9. Ligand: G-479 (BDBM50420701). IC50 = 1300 nM. Data sourced from Robarge et al., Bioorg Med Chem Lett 24:4714-23 (2014). View Source
• [3] PeptideDB. G-479 Product Database Entry. CAS 1168092-22-5. Bioactivity: inhibitor for MEK and hERG channel (IC50 = 14 μM). View Source